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Compound of Interest

Compound Name: CAY10506

Cat. No.: B052001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of CAY10506, a hybrid lipoic acid-TZD derivative that acts as a human PPARγ

transactivator. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Compound Information and Properties
A thorough understanding of the physicochemical properties of CAY10506 is fundamental for

the accurate preparation of stock solutions. Key data for CAY10506 (CAS Number: 292615-75-

9) is summarized in the table below.[1]
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Property Value

Molecular Formula C₂₀H₂₆N₂O₄S₃

Molecular Weight 454.6 g/mol

Supplied Form A solution in methyl acetate

Solubility

   DMF 5 mg/mL

   DMSO 5 mg/mL

   Ethanol 3 mg/mL

   DMSO:PBS (pH 7.2) (1:5) 0.15 mg/mL

Note: CAY10506 is a research chemical and is not intended for human or veterinary use.[1]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, should be worn at all times when handling this compound.

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of CAY10506 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
CAY10506

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Analytical balance
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Calculation for 10 mM Stock Solution
To prepare a 10 mM stock solution, the required mass of CAY10506 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 454.6 g/mol x 1000 mg/g = 4.546 mg

Step-by-Step Procedure
Aliquot CAY10506: As CAY10506 is supplied in a methyl acetate solution, carefully

evaporate the solvent from the desired amount of the compound under a gentle stream of

inert gas (e.g., nitrogen or argon).

Weighing: Accurately weigh 4.546 mg of the dried CAY10506 using an analytical balance

and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the CAY10506.

Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution.

Storage: Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected

container. For convenience, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing the CAY10506 stock

solution and a simplified representation of its known signaling pathway.
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Experimental Workflow for CAY10506 Stock Solution Preparation
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Caption: Workflow for CAY10506 Stock Solution.
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Simplified CAY10506 Signaling Pathway
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Caption: CAY10506 PPARγ Activation Pathway.

Dilution to Working Concentrations
To prepare working solutions, the stock solution should be diluted with the appropriate cell

culture medium or buffer immediately before use. It is recommended to perform serial dilutions

to achieve the desired final concentration. The aqueous solubility of CAY10506 is limited, and

therefore, the final concentration of DMSO in the experimental setup should be kept to a

minimum (typically below 0.5%) to avoid solvent-induced effects.
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Disclaimer: This protocol is intended as a guideline. Researchers should optimize the protocol

based on their specific experimental needs and conditions. Always refer to the manufacturer's

product information sheet for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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